N'-Hydroxy-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanimidamide

• IUPAC Name: N'-hydroxy-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]butanimidamide
• InChI: InChI=1S/C9H13F3N4O/c1-5-3-7(9(10,11)12)14-16(5)6(2)4-8(13)15-17/h3,6,17H,4H2,1-2H3,(H2,13,15)
• InChI Key: CKMVSSGYZPFFKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)CC(=NO)N)C(F)(F)F
• Isomeric SMILES: CC1=CC(=NN1C(C)C/C(=N\O)/N)C(F)(F)F
• Molecular Formula: C9H13F3N4O
• Molecular Weight: 250.22 g/mol

Description

N'-Hydroxy-3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanimidamide, also known by its abbreviated form NHTP, is an organic compound that is widely used in scientific research due to its versatility and effectiveness. It is a highly reactive compound that is used in a variety of lab experiments and has a wide range of applications in the field of chemistry. NHTP is a small molecule that has the potential to be used in the synthesis of other compounds and can be used as a catalyst in a variety of reactions.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Studies have focused on the synthesis of various pyrazole derivatives, including those with trifluoromethyl groups. For instance, the synthesis of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles demonstrates the methodologies used to create such compounds (Martins et al., 2012).

• Structural Analysis : Research includes determining the crystal structure of compounds containing the trifluoromethyl pyrazole moiety. For example, the structural determination of copper(II) chloride adducts with pyrazole derivatives has been carried out (Bonacorso et al., 2003).

Biological and Pharmacological Activities

• Antimicrobial Activity : Some trifluoromethyl pyrazole derivatives have been investigated for their antimicrobial properties. For instance, the in vitro antimycobacterial activity of certain pyrazole compounds shows potential against Mycobacterium tuberculosis (Almeida da Silva et al., 2008).

• Anti-Inflammatory Properties : Certain trifluoromethyl pyrazole derivatives have demonstrated anti-inflammatory effects in pathological pain models in mice, showing promise for therapeutic applications (Lobo et al., 2015).

• Potential in Cancer Research : Some pyrazole derivatives have been evaluated for their cytotoxic activities against various cancer cell lines, indicating potential use in cancer therapy research (Kodadi et al., 2007).

• Enzyme Inhibition : Research has also been conducted on the inhibition of enzymes like human acetylcholinesterase and butyrylcholinesterase by pyrazole derivatives, suggesting potential for pharmacological applications (Zanatta et al., 2020).